Cas no 1806853-56-4 (4-(Aminomethyl)-6-cyano-3-(difluoromethyl)pyridine-2-acetonitrile)

• Product Name: 4-(Aminomethyl)-6-cyano-3-(difluoromethyl)pyridine-2-acetonitrile
• CAS No: 1806853-56-4
• MF: C₁₀H₈F₂N₄
• MW: 222.194128036499
• CID: 4877632
• Update Time: 2025-10-28

4-(Aminomethyl)-6-cyano-3-(difluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-6-cyano-3-(difluoromethyl)pyridine-2-acetonitrile

• Inchi： 1S/C10H8F2N4/c11-10(12)9-6(4-14)3-7(5-15)16-8(9)1-2-13/h3,10H,1,4,14H2
• InChI Key： BSGVPRIAYVWOAQ-UHFFFAOYSA-N
• SMILES： FC(C1C(CC#N)=NC(C#N)=CC=1CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 326
• XLogP3: 0.1
• Topological Polar Surface Area: 86.5

Additional information on 4-(Aminomethyl)-6-cyano-3-(difluoromethyl)pyridine-2-acetonitrile

Comprehensive Overview of 4-(Aminomethyl)-6-cyano-3-(difluoromethyl)pyridine-2-acetonitrile (CAS No. 1806853-56-4)

4-(Aminomethyl)-6-cyano-3-(difluoromethyl)pyridine-2-acetonitrile (CAS No. 1806853-56-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyridine core and functional groups such as cyano and difluoromethyl, exhibits versatile reactivity, making it a valuable intermediate in synthetic chemistry. Its molecular structure, which includes an aminomethyl group, further enhances its potential for derivatization, enabling the creation of novel molecules with tailored properties.

In recent years, the demand for heterocyclic compounds like 4-(Aminomethyl)-6-cyano-3-(difluoromethyl)pyridine-2-acetonitrile has surged due to their applications in drug discovery and crop protection. Researchers are particularly interested in its role as a building block for small-molecule inhibitors and biologically active agents. The compound’s cyano and difluoromethyl moieties are known to influence binding affinity and metabolic stability, key factors in the development of effective therapeutics. Additionally, its potential use in agrochemical formulations has been explored, with studies highlighting its efficacy in pest control and plant health management.

The synthesis of 4-(Aminomethyl)-6-cyano-3-(difluoromethyl)pyridine-2-acetonitrile involves multi-step organic reactions, often starting from readily available pyridine derivatives. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been employed to improve yield and purity. The compound’s CAS No. 1806853-56-4 serves as a unique identifier in chemical databases, facilitating its procurement and regulatory compliance. Its stability under standard laboratory conditions makes it a practical choice for industrial and academic research.

From an environmental and safety perspective, 4-(Aminomethyl)-6-cyano-3-(difluoromethyl)pyridine-2-acetonitrile is handled with standard laboratory precautions. While it is not classified as a hazardous substance, proper storage and disposal protocols are recommended to minimize risks. The compound’s low toxicity profile and biodegradability align with the growing emphasis on sustainable chemistry, a topic of high relevance in today’s scientific community. Researchers are increasingly focusing on green synthesis methods to further reduce the environmental footprint of such compounds.

The versatility of 4-(Aminomethyl)-6-cyano-3-(difluoromethyl)pyridine-2-acetonitrile extends to its potential applications in material science. Its electron-withdrawing groups and aromatic system make it a candidate for designing organic semiconductors and photovoltaic materials. This aligns with the global push toward renewable energy and advanced materials, addressing common search queries like “organic compounds for solar cells” or “pyridine derivatives in electronics.” The compound’s adaptability underscores its importance in interdisciplinary research.

In conclusion, 4-(Aminomethyl)-6-cyano-3-(difluoromethyl)pyridine-2-acetonitrile (CAS No. 1806853-56-4) represents a promising chemical entity with broad applications across multiple industries. Its structural features, synthetic accessibility, and functional diversity make it a subject of ongoing investigation. As scientific advancements continue, this compound is likely to play a pivotal role in addressing contemporary challenges in healthcare, agriculture, and sustainable technology. For researchers and industry professionals, understanding its properties and potential is essential for driving innovation.